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Compound of Interest

Compound Name: cis-3-Methylcyclohexanol

Cat. No.: B1605476

An In-depth Technical Guide to the Safety and Handling of cis-3-Methylcyclohexanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cis-3-
Methylcyclohexanol, intended for use by professionals in research and development. The
following sections detail the compound's properties, associated hazards, and recommended
safety protocols, including methodologies for key safety-related experiments.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative safety and handling parameters for cis-3-
Methylcyclohexanol.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C7H140 [1112][3]
Molecular Weight 114.19 g/mol [1][2]

Colorless to pale yellow
Appearance ] o [2][4]
viscous liquid

Odor Musty, rum-like, or fruity [2]
Melting Point -41 °C [3]
Boiling Point 171-173°C [3]
Flash Point 70 °C [3]
Autoignition Temperature 295 °C [3114]
Density 0.92 g/cm3 at 20 °C [3]
Vapor Pressure 1.7 hPa at 25 °C [3]

Practically insoluble in water;
Solubility soluble in organic solvents like  [3]

ethanol and ether.

Table 2: Toxicological Data

Parameter Value Species Route Source(s)

LD50 (Lethal

1000 mg/kg Mouse Intramuscular [5][6]
Dose, 50%)
Acute Toxicity Harmful if
N/A Oral [7]

(Oral) swallowed
Acute Toxicity Harmful if _

) ) N/A Inhalation [718]
(Inhalation) inhaled

Hazard Identification and Safety Precautions
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Hazard Summary: cis-3-Methylcyclohexanol is a combustible liquid that is harmful if
swallowed or inhaled.[7][8] It can cause skin and eye irritation.[8][9] High vapor concentrations
may lead to irritation of the eyes and upper respiratory tract.[9] Prolonged or repeated skin
contact may cause dermatitis.[9]

GHS Hazard Statements:

e H302: Harmful if swallowed[7]
e H315: Causes skin irritation[7]
e H332: Harmful if inhaled[7][8]
Precautionary Statements:

o Prevention: Avoid breathing mist, vapors, or spray.[7] Do not eat, drink, or smoke when using
this product.[7] Wash hands and face thoroughly after handling.[7] Wear protective gloves.[7]

e Response:

o If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice or
attention. Take off contaminated clothing and wash it before reuse.[7]

o If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[7][8]

o If swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[7]

» Storage: Store in a cool, dark, and well-ventilated place.[7] Keep the container tightly closed.

[7]

o Disposal: Dispose of contents/container in accordance with local regulations.

Experimental Protocols

The following sections describe the general methodologies for determining key safety
parameters of chemical substances like cis-3-Methylcyclohexanol, based on internationally
recognized guidelines.
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Acute Oral Toxicity (LD50) Determination

The acute oral toxicity of a substance is typically determined using methods outlined in the
OECD Guidelines for the Testing of Chemicals. The primary objective is to determine the dose
of a substance that is lethal to 50% of the test animal population (LD50).

General Protocol (based on OECD Guidelines 401, 420, 423, 425):

o Test Animals: Healthy, young adult rodents (commonly rats or mice) are used. They are
acclimated to the laboratory conditions before the study.

e Housing and Feeding: Animals are housed in appropriate cages with controlled temperature,
humidity, and light cycles. They are provided with a standard diet and drinking water. Animals
are typically fasted before dosing.

o Dose Preparation: The test substance is prepared at various concentrations, usually in an
appropriate vehicle if it is a solid or needs to be diluted.

o Administration: The substance is administered orally in a single dose via gavage.

o Observation Period: Animals are observed for a period of 14 days for signs of toxicity and
mortality. Observations include changes in skin, fur, eyes, and behavior. Body weight is
recorded periodically.

e Necropsy: All animals that die during the observation period and all surviving animals at the
end of the study are subjected to a gross necropsy.

o Data Analysis: The LD50 value is calculated using appropriate statistical methods based on
the mortality data at different dose levels.

Flash Point Determination

The flash point is a critical parameter for assessing the fire hazard of a liquid. It is the lowest
temperature at which the vapors of the material will ignite when given an ignition source.
Standardized methods from organizations like ASTM (American Society for Testing and
Materials) and ISO (International Organization for Standardization) are used.

General Protocol (e.g., Pensky-Martens Closed-Cup Method - ASTM D93):
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e Apparatus: A Pensky-Martens closed-cup tester is used, which consists of a test cup, a lid
with a shutter mechanism, a stirring device, and a heat source.

o Sample Preparation: A specified volume of the liquid sample is placed into the test cup.
e Heating: The sample is heated at a slow, constant rate while being continuously stirred.

« Ignition Source Application: At regular temperature intervals, an ignition source (a small
flame) is introduced into the vapor space above the liquid through the shutter opening in the
lid.

o Flash Point Determination: The flash point is the lowest temperature at which the application
of the ignition source causes the vapors of the sample to ignite with a distinct flash inside the
cup.

Recording: The temperature at which the flash occurs is recorded as the flash point.

Visualizations
Experimental Workflow for Acute Oral Toxicity Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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